N-{3-[5-(2-hydroxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• IUPAC Name: N-[3-[3-(2-hydroxyphenyl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C21H19N3O4S2/c1-30(27,28)23-15-7-4-6-14(12-15)17-13-18(16-8-2-3-9-19(16)25)24(22-17)21(26)20-10-5-11-29-20/h2-12,18,23,25H,13H2,1H3
• InChI Key: PFZYTVTUFWJRCS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=CC=C3O)C(=O)C4=CC=CS4
• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.5 g/mol
• CAS No.: 868212-11-7

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, a thiophene ring, and a pyrazole ring. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or coupling reactions. For instance, thiophene derivatives can be synthesized through various methods, including the Gewald reaction, the Paal-Knorr synthesis, the Fiesselmann synthesis, and the Hinsberg synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the thiophene and pyrazole rings suggests that this compound could have interesting electronic properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions that involve the functional groups present in the molecule. For example, thiophene rings can participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the hydroxyphenyl group suggests that this compound could form hydrogen bonds, which could affect its solubility and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs work by binding to specific receptors in the body, while catalysts work by lowering the activation energy of a chemical reaction.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if this compound shows promising biological activity, it could be further developed as a drug.